Cas no 2571-54-2 (2,4,6-Trimethoxybenzonitrile)

2,4,6-Trimethoxybenzonitrile structure
2,4,6-Trimethoxybenzonitrile structure
Product Name:2,4,6-Trimethoxybenzonitrile
CAS No:2571-54-2
Molecular Formula:C10H11NO3
Molecular Weight:193.2
MDL:MFCD00001787
CID:43186
PubChem ID:75731

2,4,6-Trimethoxybenzonitrile Properties

Names and Identifiers

    • 2,4,6-Trimethoxybenzonitrile
    • 2,4,6-Trimethoxy-1-benzonitrile
    • 2,4,6-trimethoxybenzenecarbonitrile
    • 2,4,6-Trimethoxy-benzonitril
    • 2,4,6-trimethoxy-benzonitrile
    • 2,4,6-trimethyoxybenzonitrile
    • 3,5-Dimethoxy-4-cyano-anisol
    • Benzonitrile,2,4,6-trimethoxy
    • 2,4,6-Trimethoxybenzonitrile, 98%
    • J-016115
    • Benzonitrile, 2,4,6-trimethoxy-
    • UNII-R8A3G2DU56
    • A817987
    • 2571-54-2
    • 2,4,6-Trimethoxy benzonitrile
    • NS00027949
    • SCHEMBL2547123
    • CS-0450254
    • R8A3G2DU56
    • AKOS009157379
    • InChI=1/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H
    • MFCD00001787
    • FT-0609888
    • EINECS 219-917-4
    • SY338290
    • AS-81273
    • DTXSID10180403
    • DTXCID80102894
    • MDL: MFCD00001787
    • InChIKey: GBRHJUMDNWLSCT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H3
    • SMILES: COC1=CC(=C(C#N)C(=C1)OC)OC

Computed Properties

  • Exact Mass: 193.07400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 193.074
  • Heavy Atom Count: 14
  • Complexity: 209
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 51.5A^2

Experimental Properties

  • LogP: 1.58408
  • PSA: 51.48000
  • Refractive Index: 1.5300 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • Boiling Point: 329.41°C (rough estimate)
  • Melting Point: 142-145 ºC
  • Flash Point: 145.9 °C
  • Color/Form: Light brown crystalline powder
  • Solubility: Insoluble in water
  • Density: 1.2307 (rough estimate)

2,4,6-Trimethoxybenzonitrile Security Information

  • WGK Germany:3
  • Safety Term:6.1
  • Safety Instruction: S26-S37/39-S45
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R23/24/25
  • Hazard Level:6.1
  • Dangerous goods sign: T
  • Hazardous Material transportation number:3276
  • Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
  • PackingGroup:III
  • Risk Phrases: R23/24/25
  • HazardClass:6.1

2,4,6-Trimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-Trimethoxybenzonitrile Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB60053-2g
2,4,6-Trimethoxybenzonitrile
2571-54-2
2g
$163.00 2024-04-20
Aaron
AR003GCH-5g
2,4,6-Trimethoxybenzonitrile
2571-54-2 98%
5g
$244.00
abcr
AB133696-1 g
2,4,6-Trimethoxybenzonitrile, 98%; .
2571-54-2 98%
1g
€53.80 2022-06-12
Ambeed
A530014-25g
2,4,6-Trimethoxybenzonitrile
2571-54-2 95+%
25g
$398.0
eNovation Chemicals LLC
D764525-5g
2,4,6-Trimethoxybenzonitrile
2571-54-2 98%
5g
$330 2022-09-08
TRC
T895918-25mg
2,4,6-Trimethoxybenzonitrile
2571-54-2
25mg
$ 50.00 2022-06-02
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B23540-1g
2,4,6-Trimethoxybenzonitrile, 98%
2571-54-2 98%
1g
¥780.00 2023-02-09

2,4,6-Trimethoxybenzonitrile Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2571-54-2)2,4,6-Trimethoxybenzonitrile
A817987
Purity:99%
Quantity:25g
Price($):358.0